
Historical context of BASIC RED 18:1 in
scientific literature

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: BASIC RED 18:1

Cat. No.: B1172434 Get Quote

An In-depth Technical Guide to BASIC RED 18:1: Historical Context, Synthesis, and Scientific

Applications

This technical guide provides a comprehensive overview of the cationic azo dye BASIC RED
18:1 (C.I. 11085), intended for researchers, scientists, and drug development professionals.

The guide covers its historical context, synthesis, and key applications in scientific literature,

with a focus on quantitative data and detailed experimental protocols.

Historical Context and Physicochemical Properties
BASIC RED 18:1 is a monoazo cationic dye that belongs to the broader class of synthetic

dyes. The development of azo dyes dates back to the work of Peter Griess around 1858,

following the discovery of the first synthetic dye, mauveine, in 1856.[1] The industrial production

of cationic dyes specifically for synthetic fibers gained momentum in the 1950s, driven by the

rise of the petrochemical industry and the need for dyes that could form strong ionic bonds with

materials like acrylic fibers.[1] BASIC RED 18:1 was developed within this context as a

colorant for synthetic textiles.[1]

Its chemical structure features a quaternary ammonium group, which imparts a positive charge,

and an azo linkage (-N=N-) that acts as the chromophore responsible for its red color.[1] This

structure facilitates strong electrostatic and hydrogen bonding interactions with negatively

charged substrates.[1]

Table 1: Physicochemical and Spectroscopic Properties of BASIC RED 18:1
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Property Value / Description

Chemical Class Cationic Azo Dye

C.I. Name BASIC RED 18:1

C.I. Number 11085

CAS Number 12271-12-4

Molecular Formula C₁₉H₂₅ClN₅O₂

Molecular Weight 390.89 g/mol

Absorption Maximum (λmax) 540–550 nm (in aqueous solution)[1]

Primary Applications Textile dyeing, Biological Staining, Research[1]

Synthesis of BASIC RED 18:1
The synthesis of BASIC RED 18:1 is typically achieved through a two-step process involving

diazotization followed by a coupling reaction.[1]

Experimental Protocol for Synthesis
Step 1: Diazotization of 2-chloro-4-nitrobenzenamine

Dissolve 2-chloro-4-nitrobenzenamine in an acidic solution (e.g., hydrochloric acid) and cool

the mixture to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂) dropwise to the amine

solution while maintaining the low temperature and stirring vigorously.

The reaction progress can be monitored by testing for the presence of nitrous acid using

starch-iodide paper. The completion of the reaction is indicated by a persistent blue-black

color. The resulting product is the highly reactive 2-chloro-4-nitrophenyldiazonium salt.[1]

Step 2: Azo Coupling

Prepare a solution of the coupling component, N-ethyl-N-(2-hydroxyethyl)aniline, in an

appropriate solvent.
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Slowly add the freshly prepared diazonium salt solution to the coupling component solution.

Maintain the reaction mixture at a low temperature (0-5 °C) and control the pH to ensure

efficient coupling. The optimal pH for this reaction is typically slightly acidic to neutral.

The coupling reaction results in the formation of the azo dye, BASIC RED 18:1.

The precipitated dye is then filtered, washed with cold water to remove any unreacted

starting materials and salts, and dried.

Step 3: Purification and Characterization

The purity of the synthesized BASIC RED 18:1 can be assessed using techniques such as

High-Performance Liquid Chromatography (HPLC) with a UV-Vis detector.[1]

Structural confirmation is typically achieved through spectroscopic methods like Nuclear

Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and High-Resolution Mass

Spectrometry (HR-MS).[1]

Caption: Synthesis workflow for BASIC RED 18:1.

Scientific Applications
Beyond its primary use in the textile industry, BASIC RED 18:1 has been investigated for

several scientific applications, notably for its antimicrobial properties and its use in

environmental remediation. There is no scientific literature to suggest that BASIC RED 18:1 is

involved in modulating biological signaling pathways.

Antimicrobial Activity
BASIC RED 18:1 has demonstrated antimicrobial activity against common pathogenic bacteria.

Preparation of Bacterial Inoculum: A standardized suspension of the test bacteria (e.g.,

Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa) is prepared in a sterile

broth to a turbidity equivalent to a 0.5 McFarland standard.

Inoculation of Agar Plates: A sterile cotton swab is dipped into the bacterial suspension and

used to evenly streak the entire surface of a Mueller-Hinton agar plate.
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Application of Dye: Sterile paper discs (6 mm in diameter) are impregnated with a known

concentration of BASIC RED 18:1 solution.

Incubation: The impregnated discs are placed on the inoculated agar surface. The plates are

then incubated at 37°C for 18-24 hours.

Measurement of Inhibition Zone: The diameter of the clear zone of growth inhibition around

each disc is measured in millimeters. The size of the zone is indicative of the antimicrobial

activity.

Caption: General workflow for antimicrobial susceptibility testing.

The following table summarizes the zone of inhibition data for BASIC RED 18:1 against

selected pathogenic bacteria.

Table 2: Zone of Inhibition of BASIC RED 18:1 against Pathogenic Bacteria

Microorganism Dye Concentration
Zone of Inhibition
(mm)

Reference

Escherichia coli Not Specified >14

Staphylococcus

aureus
Not Specified >14

Pseudomonas

aeruginosa
Not Specified >14

Note: The exact concentration of the dye used in the study was not specified, but the results

indicate significant activity.

Environmental Applications: Adsorption from Aqueous
Solutions
BASIC RED 18:1 is used as a model cationic dye in studies investigating the efficacy of

various adsorbents for wastewater treatment.
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Preparation of Dye Solution: A stock solution of BASIC RED 18:1 is prepared in deionized

water. Working solutions of desired concentrations are prepared by diluting the stock

solution.

Adsorption Experiment: A known mass of the adsorbent (e.g., montmorillonite clay, activated

carbon) is added to a fixed volume of the dye solution in a flask.

Control of Experimental Parameters: The flasks are agitated in a shaker at a constant speed

and temperature for a specified period. The pH of the solution is adjusted and maintained at

the desired level.

Sample Analysis: At predetermined time intervals, samples are withdrawn from the flasks,

and the adsorbent is separated by centrifugation or filtration.

Concentration Measurement: The remaining concentration of BASIC RED 18:1 in the

supernatant is determined using a UV-Vis spectrophotometer at its λmax (540-550 nm).

Calculation of Adsorption Capacity: The amount of dye adsorbed per unit mass of the

adsorbent at equilibrium (qe) is calculated using the following equation: qe = (C₀ - Ce) * V /

m Where:

C₀ and Ce are the initial and equilibrium concentrations of the dye (mg/L), respectively.

V is the volume of the solution (L).

m is the mass of the adsorbent (g).

Caption: Workflow for a typical batch adsorption experiment.

Numerous studies have investigated the removal of BASIC RED 18:1 using different

adsorbents. The data is often analyzed using kinetic and isotherm models to understand the

adsorption process.

Table 3: Adsorption Capacities of Various Adsorbents for BASIC RED 18:1
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Adsorben
t

pH
Temperat
ure (°C)

Adsorptio
n
Capacity
(mg/g)

Kinetic
Model

Isotherm
Model

Referenc
e

Montmorill

onite Clay
4.0 20 530.65

Pseudo-

second-

order

Freundlich [2][3]

Modified

Hazelnut

Shells

Not

Specified

Not

Specified
80.65

Not

Specified

Not

Specified
[1]

Raw

Hazelnut

Shells

Not

Specified

Not

Specified
62.11

Not

Specified

Not

Specified
[1]

Hydrochar

from

Human

Hair

8.0
Not

Specified

Not

Specified

Pseudo-

second-

order

Freundlich [1]

Table 4: Thermodynamic Parameters for Adsorption of BASIC RED 18:1 onto Montmorillonite

Clay

Parameter Value

Activation Energy (Ea) 27.635 kJ/mol

Enthalpy Change (ΔH°) 25.041 kJ/mol

Entropy Change (ΔS°) -0.090 kJ/(mol·K)

Gibbs Free Energy Change (ΔG° at 293 K) 51.412 kJ/mol

The positive value of ΔH° indicates that the adsorption process is endothermic in nature.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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